Cas no 2770494-97-6 (4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid)

• Product Name: 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
• CAS No: 2770494-97-6
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 6235800
• PubChem ID: 165461307
• Update Time: 2025-05-22

4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37332681
• 2770494-97-6
• 4-(3-tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
• 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C16H20O3/c1-15(2,3)10-5-4-6-11(7-10)16-8-12(19-9-16)13(16)14(17)18/h4-7,12-13H,8-9H2,1-3H3,(H,17,18)
• InChI Key： POOWZHARNAEPOF-UHFFFAOYSA-N
• SMILES： O1CC2(C3C=CC=C(C(C)(C)C)C=3)CC1C2C(=O)O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid

4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2770494-97-6, known as 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique bicyclic structure and the presence of a tert-butylphenyl group, which contributes to its distinctive chemical properties and potential applications.

The bicyclo[2.1.1]hexane framework is a key structural feature of this compound, providing it with rigidity and stability. This bicyclic system is often associated with bioactive molecules due to its ability to mimic natural product motifs. The tert-butylphenyl substituent further enhances the molecule's lipophilicity and potentially improves its pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have explored the synthesis of 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid using various methodologies, including ring-closing metathesis and intramolecular cyclization reactions. These approaches have not only improved the efficiency of synthesis but also opened new avenues for functionalizing the molecule with additional bioactive groups.

In terms of applications, this compound has shown potential in the field of drug discovery, particularly as a scaffold for developing kinase inhibitors and other enzyme-targeting agents. Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive candidate for designing molecules with high binding affinity to biological targets.

Moreover, the carboxylic acid functional group present in this molecule allows for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with tailored properties. These derivatives have been investigated for their roles in medicinal chemistry, including their ability to modulate cellular signaling pathways and exhibit anti-inflammatory or anticancer activities.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions of 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid. Docking studies and molecular dynamics simulations have provided insights into its binding modes with various protein targets, paving the way for rational drug design strategies.

In conclusion, 4-(3-Tert-butylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid represents a versatile platform for exploring novel chemical entities with therapeutic potential. Its unique structure, combined with recent research advancements, positions it as a valuable tool in both academic and industrial settings.